Cas no 2228399-38-8 (Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate
• CAS No: 2228399-38-8
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 5783681
• PubChem ID: 165623402
• Update Time: 2025-06-12

Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228399-38-8
• EN300-1880183
• tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate
• Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate

• Inchi： 1S/C10H21N3O3/c1-10(2,3)16-9(14)13-4-5-15-8(7-13)6-12-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： NOSGZILQIPVRBI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CNN

Computed Properties

• Exact Mass: 231.15829154g/mol
• Monoisotopic Mass: 231.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.8Ų

Additional information on Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate

Recent Advances in the Application of Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate (CAS: 2228399-38-8) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-(hydrazinylmethyl)morpholine-4-carboxylate (CAS: 2228399-38-8) has emerged as a versatile building block in medicinal chemistry and chemical biology, particularly in the synthesis of novel bioactive compounds. Recent studies highlight its role as a key intermediate for the development of protease inhibitors, kinase modulators, and other therapeutic agents. The unique morpholine scaffold coupled with the reactive hydrazine moiety offers diverse opportunities for structural modifications, enabling the creation of targeted drug candidates with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent cathepsin inhibitors. Researchers utilized the hydrazine functionality to introduce various electrophilic warheads, resulting in compounds with nanomolar inhibitory activity against cathepsin B and L. The tert-butyloxycarbonyl (Boc) protecting group proved crucial for maintaining stability during synthetic transformations while allowing facile deprotection under mild acidic conditions.

In parallel developments, the compound has found application in PROTAC (proteolysis targeting chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation as a linker component connecting E3 ligase ligands to target protein binders. The morpholine ring's conformational flexibility and the hydrazine group's biorthogonal reactivity enabled efficient assembly of heterobifunctional molecules with improved cellular permeability compared to traditional polyethylene glycol-based linkers.

Structural activity relationship (SAR) studies utilizing 2228399-38-8 derivatives have provided valuable insights into the importance of stereochemistry at the morpholine 2-position. Crystallographic data from multiple research groups indicate that the (S)-configured analogs generally exhibit superior target binding affinity across various enzyme classes, likely due to optimal spatial orientation of the hydrazine pharmacophore.

Recent synthetic methodology developments have significantly improved access to this building block. A 2024 Organic Process Research & Development report detailed a scalable, chromatography-free synthesis route starting from commercially available (R)-epichlorohydrin, achieving overall yields exceeding 65% while maintaining excellent enantiomeric purity (>99% ee). This advancement addresses previous supply chain challenges and enables broader exploration of structure-activity space.

Emerging applications in radiopharmaceutical development have also been reported. The hydrazine functionality serves as an effective chelating site for ⁶⁸Ga and ⁶⁴Cu isotopes, with preclinical studies demonstrating successful PET imaging probe development for oncology targets. Researchers emphasize the compound's favorable in vivo stability and rapid clearance kinetics when incorporated into tracer molecules.

Ongoing clinical trials featuring derivatives of 2228399-38-8 include a Phase I/II study of a selective HDAC6 inhibitor for multiple myeloma (NCT05445778) and a first-in-class FLT3-ITD mutant kinase degrader for acute myeloid leukemia (NCT05371054). Preliminary results suggest favorable safety profiles and early signs of clinical activity, validating the therapeutic potential of this chemical scaffold.

Future research directions highlighted in recent reviews focus on expanding the compound's utility in targeted protein degradation platforms and developing next-generation bioconjugation strategies. The increasing availability of structural biology data and computational modeling tools is expected to accelerate rational design of optimized derivatives with enhanced selectivity and drug-like properties.